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Compound of Interest

Compound Name: Ferroptosis-IN-17

Cat. No.: B15583697 Get Quote

Application Notes and Protocols: Ferroptosis-IN-
17
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ferroptosis-IN-17, also known as GPX4 Inhibitor 17, is a potent and selective inhibitor of

Glutathione Peroxidase 4 (GPX4), a key regulator of ferroptosis. By inhibiting GPX4, this small

molecule induces ferroptotic cell death, an iron-dependent form of programmed cell death

characterized by the accumulation of lipid peroxides. These characteristics make Ferroptosis-
IN-17 a valuable tool for studying the mechanisms of ferroptosis and a potential candidate for

therapeutic development, particularly in oncology. This document provides detailed information

on the solubility and stability of Ferroptosis-IN-17 in various solvents, along with protocols for

its handling and use in experimental settings.
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Property Value

Synonyms Glutathione Peroxidase 4-IN-17, GPX4-IN-17

Molecular Formula C₃₀H₂₇ClFeN₂O₃

Molecular Weight 554.9 g/mol

Appearance A solid

Solubility
The solubility of Ferroptosis-IN-17 was evaluated in common laboratory solvents. The results

are summarized in the table below.

Solvent Solubility Concentration

Dimethyl Sulfoxide (DMSO) Soluble ≥10 mg/mL

Ethanol Sparingly Soluble 1-10 mg/mL

Note: For cell-based assays, it is recommended to prepare a concentrated stock solution in

DMSO. The final concentration of DMSO in the cell culture medium should be kept low

(typically <0.5%) to avoid solvent-induced toxicity.

Stability
Ferroptosis-IN-17 exhibits excellent stability under appropriate storage conditions.

Condition Stability

Storage Temperature -20°C

Long-term Stability ≥ 4 years[1]

Storage and Handling Recommendations:

Store Ferroptosis-IN-17 as a solid at -20°C.
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For preparing stock solutions, use anhydrous DMSO.

Aliquot stock solutions into single-use vials to minimize freeze-thaw cycles.

Protect from light and moisture.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Objective: To prepare a high-concentration stock solution of Ferroptosis-IN-17 for use in in

vitro experiments.

Materials:

Ferroptosis-IN-17 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Allow the vial of solid Ferroptosis-IN-17 to equilibrate to room temperature before opening.

Weigh out the desired amount of Ferroptosis-IN-17. For example, to prepare 1 mL of a 10

mM stock solution, weigh 5.55 mg of the compound.

Add the appropriate volume of anhydrous DMSO to the solid. For a 10 mM solution, add 1

mL of DMSO to 5.55 mg of Ferroptosis-IN-17.

Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) may be used to aid dissolution if necessary.
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Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes.

Store the aliquots at -20°C.

Protocol 2: Determination of Solubility
Objective: To determine the approximate solubility of Ferroptosis-IN-17 in a given solvent.

Materials:

Ferroptosis-IN-17 (solid)

Solvent of interest (e.g., Ethanol, PBS)

Vials

Magnetic stirrer and stir bars (optional)

Vortex mixer

Procedure:

Add a known amount of Ferroptosis-IN-17 (e.g., 1 mg) to a vial.

Add a small, measured volume of the solvent (e.g., 100 µL) to the vial.

Vortex or stir the mixture vigorously for several minutes.

Visually inspect the solution for any undissolved solid.

If the solid has dissolved completely, add another known amount of Ferroptosis-IN-17 and

repeat steps 3 and 4.

If the solid has not dissolved, add small increments of the solvent, vortexing/stirring after

each addition, until the solid is fully dissolved.

Calculate the approximate solubility based on the final volume of solvent used to dissolve the

known mass of the compound.
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Ferroptosis-IN-17 and a general

workflow for its use in cell-based assays.
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Caption: Mechanism of Ferroptosis-IN-17 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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